molecular formula C10H9ClN2S B2746112 3-chloro-3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole CAS No. 68600-16-8

3-chloro-3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole

Cat. No. B2746112
CAS RN: 68600-16-8
M. Wt: 224.71
InChI Key: WULGVLPHIXWDON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of this compound involves alkylation reactions of benzimidazole-thione, leading to intramolecular heterocyclization and the formation of 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole. The chemical structure of the synthesized product has been characterized using various techniques, including Infra Red (IR), 1H-NMR, 13C-NMR, and Mass spectroscopy .


Molecular Structure Analysis

The molecular structure of 3-chloro-3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole has been confirmed through X-ray single crystallography. Two different space groups were observed for compounds 8 and 9: Pbca and P21/c, respectively .

Mechanism of Action

The biological significance of benzimidazoles, including this compound, lies in their diverse therapeutic applications. Appropriately substituted benzimidazole derivatives have been reported to exhibit antifungal, anthelmintic, anti-HIV, antihistaminic, antiulcer, cardiotonic, antihypertensive, and neuroleptic effects. The optimization of benzimidazole-based structures has led to drugs currently on the market, such as omeprazole, pimobendan, and mebendazole .

properties

IUPAC Name

3-chloro-3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9ClN2S/c11-7-5-13-9-4-2-1-3-8(9)12-10(13)14-6-7/h1-4,7H,5-6H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WULGVLPHIXWDON-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CSC2=NC3=CC=CC=C3N21)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9ClN2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-chloro-3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.